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Compound of Interest

Compound Name: 2-Hydroxyethyl carbamate

CAS No.: 5395-01-7

Cat. No.: B1202747 Get Quote

Executive Summary & Chemical Identity
2-Hydroxyethyl carbamate (2-HEC) is a bifunctional intermediate widely used in polymer

synthesis (polyurethanes) and as a structural motif in drug development. While structurally

analogous to the potent carcinogen Ethyl Carbamate (Urethane), 2-HEC exhibits a distinct

toxicological profile that requires nuanced risk management.

This guide provides a self-validating safety protocol for handling 2-HEC, distinguishing its

specific hazards—primarily serious eye damage and suspected carcinogenicity—from its more

volatile congeners.

Chemical Profile

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1202747?utm_src=pdf-interest
https://www.benchchem.com/product/b1202747?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202747?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Specification

CAS Registry Number 5395-01-7 (Primary)

Synonyms
2-Hydroxyethyl ester carbamic acid; Ethylene

glycol monocarbamate

Molecular Formula C₃H₇NO₃

Molecular Weight 105.09 g/mol

Physical State
Viscous liquid or waxy solid (Melting Point:

~43°C)

Solubility
Highly soluble in water, alcohols, and acetone.

[1][2]

Stability
Hygroscopic; hydrolyzes in strong base/acid to

release ammonia.

CRITICAL IDENTIFICATION NOTE: Do not confuse CAS 5395-01-7 with CAS 4861-19-2 (Urea

Phosphate) or CAS 51-79-6 (Ethyl Carbamate/Urethane). Verify the CAS on your specific

reagent bottle before proceeding.

Toxicological Risk Assessment (The "Urethane"
Context)
Scientific Integrity Insight: Many safety protocols erroneously treat 2-HEC identically to Ethyl

Carbamate. As a researcher, you must understand the mechanistic difference.

2.1 Carcinogenicity & Genotoxicity
Ethyl Carbamate (Urethane) is a Group 2A carcinogen because it metabolizes to vinyl

carbamate, a DNA-reactive epoxide.[3]
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2-HEC Behavior: Research indicates 2-HEC is significantly less carcinogenic (approx. 1/40th

the potency of Ethyl Carbamate) and is not a proximal metabolite in the Urethane activation

pathway.

Classification: Despite lower potency, it is often classified as Carc. 2 (Suspected of causing

cancer).[4] It should be handled with the rigor of a genotoxin but does not require the

extreme containment of a Group 1 carcinogen.

2.2 Acute Hazards: The Ocular Risk
The most immediate danger to the handler is irreversible eye damage.

GHS Classification:Eye Dam. 1 (H318) – Causes serious eye damage.[5][6]

Mechanism: The carbamate moiety, combined with the hydroxyl group, facilitates rapid

corneal penetration and protein denaturation.

Skin: Classified as Skin Irrit. 2 (H315).[4][5][6]

Engineering Controls & PPE
Trustworthiness Pillar: The following controls are selected based on permeation resistance and

physical state management.

3.1 Personal Protective Equipment (PPE) Matrix
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Protection Zone Recommendation Scientific Rationale

Ocular
Chemical Splash Goggles +

Face Shield

Safety glasses are insufficient

due to Eye Dam. 1 status. A

face shield is mandatory when

handling >100mL or heating

the substance.

Dermal (Hand)
Nitrile (Double gloved) or Butyl

Rubber

Carbamates can permeate

latex. Nitrile (min 0.11mm

thickness) provides adequate

splash protection. Change

immediately upon

contamination.[7]

Respiratory P100 / N95 (if dust/aerosol)

Only required if heating

generates vapors or if handling

the solid powder form outside

a hood.

3.2 Handling the Physical State (Solid vs. Liquid)
2-HEC melts at ~43°C. It is often supplied as a "frozen" solid in a bottle.

Protocol: Do not chip or scrape the solid (generates dust).

Safe Method: Warm the container in a water bath at 50°C until fully liquefied. Handle

volumetrically as a viscous liquid. This eliminates particulate exposure.

Experimental Workflow & Decision Logic
The following diagram outlines the decision-making process for handling 2-HEC, integrating the

physical state and risk level.
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Figure 1: Safe handling workflow emphasizing the liquefaction of solid 2-HEC to prevent dust

generation.

Emergency Response Protocols
Self-Validating System: These steps presume the worst-case scenario (hydrolysis and eye

contact).

5.1 Ocular Exposure (Red Alert)
Immediate Action: Irrigate continuously for 15 minutes minimum.

Mechanism Check: Do not use neutralization agents. The damage is physical/chemical

denaturation. Water volume is the only remedy.

Medical: Transport to an ophthalmologist immediately. Bring the SDS (CAS 5395-01-7).

5.2 Spills & Decontamination
2-HEC is water-soluble but can hydrolyze to release ammonia.

Isolate: Evacuate the immediate area if the spill is hot (>60°C).

PPE: Don full PPE including respiratory protection (ammonia risk).[6]

Absorb: Use an inert absorbent (Vermiculite or Sand). Do not use sawdust (combustible

reaction risk with carbamates).

Clean: Wash the surface with water and soap.[7]

Disposal: Collect in a container marked "Organic Waste - Carbamates." Do not mix with

strong acids (exothermic hydrolysis).

5.3 Decomposition Pathway
Understanding degradation helps in storage and spill management.
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Figure 2: Hydrolysis pathway. Note the release of Ammonia and Ethylene Glycol, dictating

waste segregation.

Storage and Stability
Hygroscopicity: 2-HEC is hygroscopic. Moisture intrusion accelerates hydrolysis (ammonia

smell upon opening).

Temperature: Store at 2–8°C (Refrigerate) to inhibit spontaneous polymerization or

transesterification.

Container: Keep under inert gas (Nitrogen/Argon) if possible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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